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Compound of Interest

Compound Name: 3-(Chloromethyl)tetrahydrofuran

Cat. No.: B1289982

Technical Guide: 3-
(Chloromethyl)tetrahydrofuran

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the molecular structure and properties of 3-
(Chloromethyl)tetrahydrofuran, a heterocyclic organic compound. The information is
intended to support research and development activities where this molecule is of interest.

Core Molecular Data

The fundamental quantitative data for 3-(Chloromethyl)tetrahydrofuran are summarized
below. This compound is a constitutional isomer of the more commonly cited 2-
(Chloromethyl)tetrahydrofuran. It is crucial to distinguish between these two isomers by their
CAS numbers to ensure the correct material is being sourced and utilized in experimental work.
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Property Value Citations
Molecular Formula CsHoCIO [1112][3]
Molecular Weight 120.58 g/mol [11[2][3]
CAS Number 89181-22-6 [1][2][3]
Synonyms Furan, 3 [3]

(chloromethyl)tetrahydro-

Molecular Structure

The structure of 3-(Chloromethyl)tetrahydrofuran consists of a central five-membered
saturated ether ring (tetrahydrofuran). A chloromethyl group (-CH2Cl) is attached to the third
carbon atom of this ring.

Caption: Molecular structure of 3-(Chloromethyl)tetrahydrofuran.

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 3-
(Chloromethyl)tetrahydrofuran are typically found within specialized chemical literature, such
as peer-reviewed journals or patents. A general search does not yield specific, step-by-step
laboratory procedures. However, the synthesis of such a compound would likely involve
standard organic chemistry methodologies.

A plausible synthetic route could involve the chlorination of 3-(Hydroxymethyl)tetrahydrofuran.
This transformation is a common procedure in organic synthesis and can be achieved using
various chlorinating agents.

Below is a logical workflow for a potential synthesis and purification process.
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Starting Material:
3-(Hydroxymethytetrahydrofuran

'

Chlorination Reaction
(e.g., with SOCIz or PCls)

:

Reaction Quenching
(e.g., with ice water)

'

Extraction
(with organic solvent)

v
Washing & Drying
(e.g., with brine, NazS0Oa)

:

Solvent Removal
(Rotary Evaporation)

'

Purification
(e.g., Distillation or Chromatography)

Final Product:

3-(Chloromethyl)tetrahydrofuran

Click to download full resolution via product page

Caption: A generalized workflow for chemical synthesis and purification.
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Professionals seeking to perform experiments with this compound should consult chemical
databases and scientific literature for validated protocols and safety information. Key search
terms would include the compound's CAS number (89181-22-6) and chemical name. All
laboratory work should be conducted with appropriate safety measures in place, including the
use of personal protective equipment and adherence to a thorough hazard assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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